Alphaxalone

• CAS No.: 23930-19-0
• Product Name: Alphaxalone
• Molecular Formula: C21H32O3
• Molecular Weight: 332.5 g/mol
• IUPAC Name: (3R,5S,8S,9S,10S,13S,14S,17S)-17-acetyl-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-11-one
• Standard InChI: InChI=1S/C21H32O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h13-17,19,23H,4-11H2,1-3H3/t13-,14+,15-,16+,17-,19+,20-,21+/m0/s1
• Standard InChIKey: DUHUCHOQIDJXAT-OLVMNOGESA-N
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@H](C4)O)C)C
• SMILES: CC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)O)C)C
• Canonical SMILES: CC(=O)C1CCC2C1(CC(=O)C3C2CCC4C3(CCC(C4)O)C)C
• Description: Alfaxalone is a DEA Schedule IV controlled substance. Substances in the DEA Schedule IV have a low potential for abuse relative to substances in Schedule III.; Alfaxalone, also known as alphaxalone or alphaxolone, is a neuroactive steroid and general anaesthetic. It is used in veterinary practice under the trade name Alfaxan, and is licensed for use in both dogs and cats. Along with alfadolone, it is also one of the constituents of anesthetic drug mixture althesin.; Alphaxolone is a corticosteroid hormone.
• Purity: >98 %
• Synonyms: alfaxalone; alfaxolone; alphaxalone; alphaxalone, (3alpha)-isomer; alphaxalone, (3alpha,5beta)-isomer; alphaxalone, (3beta,5alpha)-isomer; alphaxalone, (3beta,5beta)-isomer; delta(16)-alfaxalone; hydroxy-5 alpha-pregnane-11,20-dione
• PubChem Compound: 104845
• Last Modified: Nov 11 2021